Cas no 1201937-28-1 (Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate)

Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate structure
1201937-28-1 structure
Product Name:Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate
CAS No:1201937-28-1
MF:C14H12FNO2
MW:245.248987197876
CID:2620351
PubChem ID:77174610
Update Time:2025-04-21

Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • DB-061712
    • SCHEMBL21857075
    • 1201937-28-1
    • A1-30291
    • Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate
    • methyl 2-amino-4-(4-fluorophenyl)benzoate
    • 3-Amino-4'-fluoro-biphenyl-4-carboxylic acid methyl ester
    • Inchi: 1S/C14H12FNO2/c1-18-14(17)12-7-4-10(8-13(12)16)9-2-5-11(15)6-3-9/h2-8H,16H2,1H3
    • InChI Key: JZJAMSWGOADTHR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CC(C(=O)OC)=C(C=1)N

Computed Properties

  • Exact Mass: 245.08520679Da
  • Monoisotopic Mass: 245.08520679Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.3Ų

Methyl 3-amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylate Pricemore >>

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